N1-(2-methylquinolin-4-yl)-N2-(3-morpholinopropyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-methylquinolin-4-yl)-N2-(3-morpholinopropyl)oxalamide is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neuropharmacological Applications
- Orexin Receptor Antagonism for Sleep Modulation: Research into compounds acting on orexin receptors, which play a crucial role in regulating sleep and wakefulness, has shown that selective antagonism of these receptors can significantly affect sleep patterns. For instance, studies have revealed that blockade of orexin-2 receptors (OX2R) initiates and prolongs sleep by deactivating the histaminergic system, while simultaneous inhibition of orexin-1 receptors (OX1R) attenuates the sleep-promoting effects mediated by OX2R blockade. This indicates a nuanced potential for therapeutic intervention in sleep disorders using receptor-specific antagonists (Dugovic et al., 2009).
Anticancer Research
- Antitumor Activities of Novel Compounds: The development of novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure has shown promise in anticancer research. These compounds have been evaluated for antitumor activities against various cancer cell lines, showing moderate to high levels of inhibitory activities. This suggests their potential as therapeutic agents in treating cancer (Fang et al., 2016).
Synthetic Methodologies
One-Pot Three-Component Synthesis Techniques
The synthesis of complex molecules often requires innovative approaches. A novel one-pot three-component synthesis method has been developed for creating diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate, showing potential as anticancer agents. This methodology highlights the efficiency and versatility of modern synthetic chemistry in generating molecules with significant biological activity (Fang et al., 2016).
Synthesis and Anti-Tuberculosis Activity
The synthesis of N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide derivatives and their evaluation for anti-tuberculosis activity demonstrate the ongoing search for new therapeutic agents against infectious diseases. Compounds showing significant activity against tuberculosis offer a foundation for further drug development (Bai et al., 2011).
Properties
IUPAC Name |
N'-(2-methylquinolin-4-yl)-N-(3-morpholin-4-ylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O3/c1-14-13-17(15-5-2-3-6-16(15)21-14)22-19(25)18(24)20-7-4-8-23-9-11-26-12-10-23/h2-3,5-6,13H,4,7-12H2,1H3,(H,20,24)(H,21,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZCNTXJLCWMSHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)NC(=O)C(=O)NCCCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.